2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-N-(2-methylquinolin-5-yl)acetamide

• IUPAC Name: 2-(6-methyl-2,4-dioxo-1H-pyrimidin-5-yl)-N-(2-methylquinolin-5-yl)acetamide
• InChI: InChI=1S/C17H16N4O3/c1-9-6-7-11-13(18-9)4-3-5-14(11)20-15(22)8-12-10(2)19-17(24)21-16(12)23/h3-7H,8H2,1-2H3,(H,20,22)(H2,19,21,23,24)
• InChI Key: ZYAPWPKHWVMGJA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C1)C(=CC=C2)NC(=O)CC3=C(NC(=O)NC3=O)C
• Molecular Formula: C17H16N4O3
• Molecular Weight: 324.33 g/mol

Description

2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-N-(2-methylquinolin-5-yl)acetamide is a useful research compound. Its molecular formula is C17H16N4O3 and its molecular weight is 324.34. The purity is usually 95%.
BenchChem offers high-quality 2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-N-(2-methylquinolin-5-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-N-(2-methylquinolin-5-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Characterization

A range of compounds similar to the specified chemical has been synthesized through various methods, indicating the interest in developing novel compounds with potential biological activities. For instance, research has explored the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from natural compounds, showcasing the chemical versatility and the pursuit of new therapeutic agents with anti-inflammatory and analgesic properties (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Biological Activities and Therapeutic Potentials

The compounds structurally related to "2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-N-(2-methylquinolin-5-yl)acetamide" have shown promising biological activities, including anticonvulsant, antibacterial, and antitumor effects. For example, derivatives of 2-(2,4-dioxo-1,4-dihydroquinazolin-3(2H)-yl)acetamide exhibited significant anticonvulsant activity, suggesting potential for further research in this area (El Kayal et al., 2019). Additionally, certain pyridinyl/quinazolinyl/azetidinonyl/thiazolidinonyl triazoles have demonstrated antibacterial activity (Singh et al., 2010), and novel 3-benzyl-4(3H)quinazolinone analogues have been evaluated for their antitumor activity, showing broad-spectrum antitumor activity (Al-Suwaidan et al., 2016).